Cas no 2227669-65-8 ((1S)-2-amino-1-(3-ethylphenyl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(3-ethylphenyl)ethan-1-ol
• CAS No: 2227669-65-8
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 6396183
• PubChem ID: 165612917
• Update Time: 2025-06-07

(1S)-2-amino-1-(3-ethylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(3-ethylphenyl)ethan-1-ol
• EN300-1755905
• 2227669-65-8

• Inchi： 1S/C10H15NO/c1-2-8-4-3-5-9(6-8)10(12)7-11/h3-6,10,12H,2,7,11H2,1H3/t10-/m1/s1
• InChI Key： SRYINBYBQHHIND-SNVBAGLBSA-N
• SMILES： O[C@H](CN)C1C=CC=C(CC)C=1

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Additional information on (1S)-2-amino-1-(3-ethylphenyl)ethan-1-ol

Introduction to (1S)-2-amino-1-(3-ethylphenyl)ethan-1-ol (CAS No. 2227669-65-8)

Compound (1S)-2-amino-1-(3-ethylphenyl)ethan-1-ol, identified by its CAS number 2227669-65-8, is a significant molecule in the field of pharmaceutical chemistry. This chiral amine derivative has garnered attention due to its structural complexity and potential biological activity. The presence of a stereogenic center at the (1S) configuration and the aromatic ring system with an ethyl substituent makes it a compound of interest for further investigation.

The synthesis and characterization of this compound are critical steps in understanding its pharmacological properties. The stereochemistry of the amine group plays a pivotal role in determining its interactions with biological targets, making it essential to study both enantiomers if necessary. Advanced spectroscopic techniques such as NMR and mass spectrometry have been instrumental in elucidating its molecular structure and purity.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways. Compounds like (1S)-2-amino-1-(3-ethylphenyl)ethan-1-ol are being explored for their potential in treating various diseases, including neurological disorders and inflammatory conditions. The phenyl ring substituent is particularly noteworthy, as it can modulate the compound's solubility and binding affinity to biological receptors.

One of the most exciting areas of research involving this compound is its application in drug discovery. Researchers are leveraging computational methods to predict how it might interact with different proteins and enzymes. These virtual screening approaches have accelerated the identification of lead compounds that can be further optimized for clinical use. The ethyl group at the para position of the phenyl ring adds another layer of complexity, influencing both electronic and steric properties that are crucial for drug design.

The chemical properties of (1S)-2-amino-1-(3-ethylphenyl)ethan-1-ol also make it a valuable intermediate in organic synthesis. Its reactivity as an amine allows for the formation of various derivatives, which can be tailored to enhance specific pharmacological effects. For instance, coupling this compound with carboxylic acids can yield amides, which are common motifs in many drugs.

Recent studies have highlighted the importance of chirality in drug development. The (1S) configuration of this molecule ensures that it behaves predictably in biological systems, reducing the risk of unwanted side effects associated with racemic mixtures. This has led to increased interest in asymmetric synthesis techniques that can produce enantiomerically pure compounds on a large scale.

The pharmacokinetic profile of (1S)-2-amino-1-(3-ethylphenyl)ethan-1-ol is another area of active investigation. Understanding how quickly it is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing dosing regimens and predicting clinical efficacy. Preclinical studies using animal models have provided valuable insights into these processes, paving the way for human trials.

In conclusion, (1S)-2-amino-1-(3-ethylphenyl)ethan-1-ol (CAS No. 2227669-65-8) represents a promising candidate for further pharmaceutical development. Its unique structural features and potential biological activity make it a compound worth studying in detail. As research continues to uncover new therapeutic applications, this molecule could play a significant role in addressing unmet medical needs.